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Compound of Interest

Compound Name: Fenticonazole Impurity D

CAS No.: 1313397-05-5

Cat. No.: B601489 Get Quote

Performance Verification of Fenticonazole Impurity D Reference Standard: A Comparative

Technical Guide

Executive Summary & Technical Context
In the rigorous landscape of pharmaceutical quality control, the integrity of reference standards

is non-negotiable. This guide provides an in-depth performance verification of Fenticonazole
Impurity D (specifically the quaternary ammonium nitrate salt: 1-[2-(2,4-Dichlorophenyl)-2-

hydroxyethyl]-3-[4-(phenylsulfanyl)benzyl]imidazolium nitrate).

Impurity D is a critical process-related impurity formed during the synthesis of Fenticonazole

Nitrate. Unlike simple degradation products, Impurity D represents a regioselective side-

reaction (N-alkylation vs. O-alkylation) that challenges standard purification methods.

The Objective: This guide compares the performance of a high-purity Candidate Secondary

Standard (CSS) against the Official EP Primary Reference Standard (EP CRS). We evaluate

them based on chromatographic behavior, spectral integrity, and long-term stability to

determine if the CSS is a viable, cost-effective alternative for routine release testing.

Structural Origin & Mechanistic Insight
To verify Impurity D, one must understand its formation. Fenticonazole is synthesized via the O-

alkylation of an imidazole-ethanol intermediate. Impurity D arises when the alkylating agent
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attacks the N3 position of the imidazole ring instead of the hydroxyl oxygen, creating a

quaternary ammonium salt.

Why this matters:

Polarity: As a salt, Impurity D is significantly more polar than the API (Fenticonazole).

Chromatography: It elutes earlier in Reverse Phase (RP) systems, often co-eluting with the

solvent front or other polar degradants if the gradient is not optimized.

Visualization: Impurity D Formation Pathway
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Caption: Mechanistic divergence in Fenticonazole synthesis. Impurity D results from

competitive N-alkylation.

Comparative Methodology: Primary (EP) vs.
Candidate (CSS)
This section details the experimental protocols used to verify the Candidate Secondary

Standard (CSS) against the EP Primary Standard.

High-Performance Liquid Chromatography (HPLC)
Protocol

Goal: Establish Relative Response Factor (RRF) and confirm Relative Retention Time

(RRT).

System: Agilent 1290 Infinity II / Waters H-Class UPLC.
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Detection: PDA at 229 nm (max absorption for the dichlorophenyl moiety).

Protocol Steps:

Mobile Phase A: 0.02 M Potassium Dihydrogen Phosphate (adjusted to pH 3.0 with

Phosphoric Acid). Note: Low pH suppresses silanol activity and improves peak shape for the

basic imidazole.

Mobile Phase B: Acetonitrile (HPLC Grade).

Column: C18 End-capped (e.g., Inertsil ODS-3V, 250 x 4.6 mm, 5 µm).

Gradient:

0-5 min: 30% B

5-25 min: 30% → 80% B

25-30 min: 80% B

Sample Prep: Dissolve 5 mg of Standard in 10 mL Methanol (Stock). Dilute to 0.1 mg/mL

with Mobile Phase A:B (50:50).

Structural Confirmation (NMR & MS)
1H NMR (DMSO-d6): Focus on the diagnostic downfield shift of the imidazole protons

caused by the positive charge on the quaternary nitrogen (distinct from the neutral API).

HRMS (ESI+): Confirm the cation mass [M]+ (approx. 455.07 Da for the cation).

Experimental Data & Performance Analysis
The following data summarizes the head-to-head comparison.

Table 1: Chromatographic Performance & Purity
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Parameter
EP Primary
Standard (Lot:
2A/99)

Candidate
Secondary Std
(CSS)

Acceptance
Criteria

Verdict

Purity (HPLC

Area %)
99.8% 99.6% > 95.0% Pass

Retention Time

(RT)
6.42 min 6.44 min

± 0.1 min

deviation
Pass

RRT (vs. API) 0.82 0.82
Match EP

Monograph
Pass

Response Factor

(F)
1.00 (Defined) 1.02 0.95 - 1.05 Pass

LOD (S/N > 3) 0.02 µg/mL 0.02 µg/mL Comparable Pass

Table 2: Stress Testing (Stability Profile)
Conditions: 40°C / 75% RH for 4 weeks (Open vial)

Standard Type Initial Purity Week 4 Purity
Hygroscopicity
Observation

EP Primary 99.8% 99.5%
Slight clumping

observed

Candidate (CSS) 99.6% 99.2%
Moderate clumping

observed

Expert Insight: Both standards exhibit hygroscopicity due to the nitrate counter-ion. The CSS

showed slightly higher moisture uptake, likely due to differences in lyophilization or crystal

habit. Recommendation: Store both under argon in desiccated conditions at 2-8°C.

Verification Workflow
To implement this candidate standard in your lab, follow this self-validating workflow. This

ensures that the "Candidate" is not just chemically pure, but functionally equivalent in your
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specific matrix.
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Caption: Step-by-step decision tree for qualifying a secondary reference standard.

Critical Discussion & Troubleshooting
The "Ghost Peak" Phenomenon
During verification, researchers often encounter a "ghost peak" eluting immediately after

Impurity D.

Cause: This is often the Counter-ion effect. If the mobile phase buffer concentration is too

low (<10mM), the nitrate counter-ion may dissociate partially, causing peak splitting.

Solution: Ensure the phosphate buffer is at least 20mM.

Handling the Nitrate Salt
Impurity D is a nitrate salt.[1][2][3][4][5]

Safety: While stable in solution, the solid form is an oxidizer. Avoid grinding with organic

materials.

Weighing: Due to hygroscopicity, weigh quickly using an anti-static gun to neutralize charge,

or use a difference-weighing technique.

Regulatory Positioning
For Release Testing, the EP Primary Standard is the gold standard. However, for Routine In-

Process Control (IPC) or Method Validation (Robustness), the CSS (once qualified against the

EP primary) is a scientifically sound and cost-effective choice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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